Cas no 1040680-47-4 (2-{[4-amino-5-(thiophene-2-sulfonyl)pyrimidin-2-yl]sulfanyl}-N-(2,4,6-trimethylphenyl)acetamide)

• Product Name: 2-{[4-amino-5-(thiophene-2-sulfonyl)pyrimidin-2-yl]sulfanyl}-N-(2,4,6-trimethylphenyl)acetamide
• CAS No: 1040680-47-4
• MF: C₁₉H₂₀N₄O₃S₃
• MW: 448.582099914551
• CID: 5384380
• Update Time: 2025-10-31

2-{[4-amino-5-(thiophene-2-sulfonyl)pyrimidin-2-yl]sulfanyl}-N-(2,4,6-trimethylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-amino-5-thiophen-2-ylsulfonylpyrimidin-2-yl)sulfanyl-N-(2,4,6-trimethylphenyl)acetamide
• 2-{[4-amino-5-(thiophene-2-sulfonyl)pyrimidin-2-yl]sulfanyl}-N-(2,4,6-trimethylphenyl)acetamide

• Inchi： 1S/C19H20N4O3S3/c1-11-7-12(2)17(13(3)8-11)22-15(24)10-28-19-21-9-14(18(20)23-19)29(25,26)16-5-4-6-27-16/h4-9H,10H2,1-3H3,(H,22,24)(H2,20,21,23)
• InChI Key： MZYDJHUFASXQEP-UHFFFAOYSA-N
• SMILES： C(NC1=C(C)C=C(C)C=C1C)(=O)CSC1=NC=C(S(C2SC=CC=2)(=O)=O)C(N)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on 2-{[4-amino-5-(thiophene-2-sulfonyl)pyrimidin-2-yl]sulfanyl}-N-(2,4,6-trimethylphenyl)acetamide

Professional Introduction to Compound with CAS No. 1040680-47-4 and Product Name: 2-{[4-amino-5-(thiophene-2-sulfonyl)pyrimidin-2-yl]sulfanyl}-N-(2,4,6-trimethylphenyl)acetamide

Compound with the CAS number 1040680-47-4 and the product name 2-{[4-amino-5-(thiophene-2-sulfonyl)pyrimidin-2-yl]sulfanyl}-N-(2,4,6-trimethylphenyl)acetamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in drug discovery and development. The structural features of this compound, particularly the presence of a pyrimidine core sulfonated at the 5-position with a thiophene moiety, contribute to its unique chemical and biological properties.

The pyrimidine scaffold is a well-known pharmacophore in medicinal chemistry, frequently incorporated into therapeutic agents due to its ability to interact with biological targets such as enzymes and receptors. In this compound, the pyrimidine ring is further functionalized with an amino group at the 4-position and a sulfanyl group at the 2-position, which enhances its binding affinity and specificity. The introduction of the thiophene-2-sulfonyl group not only modifies the electronic properties of the molecule but also introduces hydrophilic characteristics, which can be advantageous for drug solubility and bioavailability.

The amide functionality in the product name, specifically N-(2,4,6-trimethylphenyl)acetamide, serves as a key pharmacological moiety. The presence of a bulky trimethylphenyl group at the nitrogen atom of the amide can influence the compound's metabolic stability and binding interactions. This structural element is often employed in drug design to improve pharmacokinetic properties by reducing susceptibility to enzymatic degradation.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. Studies indicate that the pyrimidine-thiophene sulfonamide core of this compound can effectively interact with target proteins through hydrogen bonding networks and hydrophobic interactions. This has been particularly relevant in the development of inhibitors for enzymes involved in cancer metabolism and inflammatory pathways.

In the context of oncology research, compounds featuring similar structural motifs have shown promise as kinase inhibitors. The sulfanyl group at the 2-position of the pyrimidine ring is believed to play a critical role in modulating enzyme activity by stabilizing transition states or by competing with natural substrates. Preclinical studies have suggested that derivatives of this class exhibit inhibitory effects on various kinases implicated in tumor growth and progression.

The synthesis of this compound involves multi-step organic reactions that highlight modern synthetic methodologies. Key steps include nucleophilic substitution reactions to introduce the thiophene-2-sulfonyl group onto the pyrimidine ring, followed by condensation reactions to form the amide linkage. Advances in catalytic processes have allowed for more efficient and scalable production methods, reducing both reaction times and waste generation.

From a regulatory perspective, compounds like this one undergo rigorous evaluation to ensure safety and efficacy before entering clinical trials. The use of high-throughput screening (HTS) technologies has accelerated the identification of promising candidates for further development. Additionally, structure-activity relationship (SAR) studies help refine molecular structures to optimize pharmacological profiles.

The integration of machine learning algorithms into drug discovery pipelines has further enhanced the design process for novel therapeutics. Predictive models can identify optimal modifications based on existing data sets, including known bioactive compounds and their biological targets. This approach has been instrumental in accelerating the development pipeline for diseases such as cancer and neurodegenerative disorders.

Future research directions may explore analogs of this compound that exhibit improved solubility or reduced toxicity while maintaining potent biological activity. Modifications to the trimethylphenyl group or exploration of alternative aromatic systems could yield derivatives with enhanced pharmacokinetic properties. Furthermore, investigating prodrug formulations may enhance delivery efficiency across biological barriers.

The broader significance of this compound lies in its contribution to understanding molecular interactions at a fundamental level. By elucidating how specific structural features influence biological responses, researchers can develop more rational approaches to drug design. This knowledge is not only applicable to oncology but also extends to other therapeutic areas where kinase inhibition plays a critical role.

In conclusion, compound CAS No. 1040680-47-4 represents a promising candidate for further exploration in pharmaceutical research due to its unique structural features and potential biological activities. The combination of advanced synthetic techniques, computational modeling, and high-throughput screening provides a robust framework for optimizing its therapeutic potential.